2-Methyl-2,3-dihydro-1H-indol-4-ol
Cat. No. B8795141
M. Wt: 149.19 g/mol
InChI Key: XOJUZGWOQMIMHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09133168B2
Procedure details
750 mg of sodium cyanoborohydride are gradually added to a solution of 1 g of 4,5-difluoro-2-methylindole in 20 ml of acetic acid under argon cooled to a temperature of about 5° C. The reaction mixture is stirred at ambient temperature for 3 hours and 5 ml of water are added. The mixture is then concentrated under reduced pressure and the residue is taken up in ethyl acetate, then treated with 60 ml of a saturated sodium hydrogen carbonate solution. After stirring for 1 hour and then settling out, the organic phase is separated and the aqueous phase is extracted with 50 ml of ethyl acetate. The organic phases are combined, washed with saturated brine, dried over anhydrous magnesium sulfate, filtered, and then concentrated to dryness under reduced pressure. The residue is purified by silica gel chromatography, elution being carried out with an 80/20 v/v heptane/ethyl acetate mixture. 0.37 g of 4-hydroxy-2-methylindoline is thus obtained in the form of a yellow oil, the characteristics of which are the following:
Identifiers
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REACTION_CXSMILES
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C([BH3-])#N.[Na+].F[C:6]1[C:14](F)=[CH:13][CH:12]=[C:11]2[C:7]=1[CH:8]=[C:9]([CH3:16])[NH:10]2.[OH2:17]>C(O)(=O)C>[OH:17][C:6]1[CH:14]=[CH:13][CH:12]=[C:11]2[C:7]=1[CH2:8][CH:9]([CH3:16])[NH:10]2 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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750 mg
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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FC1=C2C=C(NC2=CC=C1F)C
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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5 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at ambient temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture is then concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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treated with 60 ml of a saturated sodium hydrogen carbonate solution
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STIRRING
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Type
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STIRRING
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Details
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After stirring for 1 hour
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Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
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|
Details
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the organic phase is separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase is extracted with 50 ml of ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is purified by silica gel chromatography, elution
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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OC1=C2CC(NC2=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.37 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
